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Compound of Interest

Compound Name: (R)-2-Amino-N-propylpropanamide

Cat. No.: B8775335

Get Quote

CAS Number: 63276-11-9 Synonyms: (R)-N-Propylalaninamide; (2R)-2-amino-N-

propylpropanamide Formula: C₆H₁₄N₂O Molecular Weight: 130.19 g/mol

Executive Summary & Core Directive
Objective: Establish a self-validating protocol for the safe containment, neutralization, and

disposal of (R)-2-Amino-N-propylpropanamide. Scope: This guide applies to laboratory-scale

quantities (<100g) and pilot-scale waste streams generated during drug development

workflows. Critical Hazard: As a primary amine-containing chiral intermediate, this compound

exhibits basicity and potential corrosivity. It must be treated as a Hazardous Chemical Waste

and never disposed of via sanitary sewer systems.[1]

Hazard Identification & Risk Assessment
Before initiating disposal, the waste generator must validate the chemical state of the

substance. (R)-2-Amino-N-propylpropanamide presents specific risks based on its functional

groups.
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Hazard Category Classification Mechanism of Action

Health (Acute) Skin/Eye Irritant (Cat 2/2A)

The free primary amine group (

) is basic (pKa ~9-10), causing

tissue saponification upon

contact.

Reactivity Incompatible

Reacts exothermically with

strong oxidizing agents, acid

chlorides, and anhydrides.

Environmental Aquatic Toxicity

Nitrogen-rich organic

compounds can contribute to

eutrophication; toxic to aquatic

life if unneutralized.

Physical State Solid / Hygroscopic

Typically a white to off-white

solid. May absorb moisture,

altering weight and handling

properties.

Expert Insight: While specific SDS data for the (R)-isomer is often limited compared to the

racemate, the presence of the N-propyl and amino groups dictates that it be handled with the

same rigor as aliphatic amines. Assume corrosivity until proven otherwise.

Personal Protective Equipment (PPE) & Engineering
Controls
Engineering Controls:

Primary: Chemical Fume Hood (Face velocity: 80–100 fpm).
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Secondary: Local exhaust ventilation for weighing/transfer operations.

Required PPE:

Respiratory: N95 particulate respirator (for solids) or half-face respirator with organic

vapor/amine cartridges if aerosols are generated.

Dermal: Nitrile gloves (minimum thickness 0.11 mm; breakthrough time >480 min). Double-

gloving recommended during dissolution steps.

Ocular: Chemical splash goggles. Safety glasses are insufficient for liquid waste handling.

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation
Do NOT mix with:

Oxidizing acids (Nitric, Chromic).

Halogenated solvents (Dichloromethane, Chloroform) – keep in separate "Halogenated"

waste streams to reduce disposal costs.

Phase 2: Chemical Treatment (Solid Waste)
For pure solid substance or spill cleanup residues:

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is

acceptable but poses a breakage risk.

Labeling: Affix a hazardous waste tag immediately.

Constituents: "(R)-2-Amino-N-propylpropanamide, 98%"

Hazard Checkbox: "Toxic", "Irritant", "Basic".

Phase 3: Dissolution & Incineration (Liquid Waste)
If the compound is in solution or needs to be dissolved for volume reduction:
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Solvent Choice: Dissolve the solid in a combustible non-halogenated solvent (e.g., Ethanol,

Methanol, or Acetone).

Ratio: Maintain a concentration <10% w/v to ensure complete combustion during

incineration.

pH Adjustment (Optional but Recommended): If the solution is highly basic (pH > 10),

neutralize carefully with dilute Acetic Acid or Hydrochloric Acid to pH 6–8 before adding to

the waste carboy. This reduces the risk of exothermic reactions in the waste container.

Final Disposal: Cap the container and transfer to the facility's Hazardous Waste Storage

Area for pickup.

Method: Professional High-Temperature Incineration (with afterburner and scrubber).

Spill Response & Decontamination
Scenario: 10g spill of solid powder on the benchtop.

Isolate: Evacuate the immediate area (radius 3m).

Protect: Don PPE (Goggles, Nitrile Gloves, Lab Coat).

Contain: Cover the spill with a dry absorbent pad or paper towels to prevent dust dispersion.

Clean:

Step A: Dampen a paper towel with water (or dilute acetic acid if available) and wipe the

area.

Step B: Repeat with Ethanol to remove organic residues.

Step C: Place all contaminated materials into a heavy-duty plastic bag, seal, and label as

"Hazardous Waste Debris."

Visualized Disposal Workflow
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The following diagram illustrates the decision logic for disposing of (R)-2-Amino-N-
propylpropanamide based on its physical state.

Waste Generation:
(R)-2-Amino-N-propylpropanamide

Determine Physical State

Solid / Powder

Pure Substance

Liquid / Solution

Reaction Mixture

Segregate from Oxidizers

Dissolve in Combustible Solvent
(Ethanol/Acetone)

If Solid

Transfer to HDPE Waste Container

If Liquid

Label: 'Non-Halogenated Organic Waste'
Add Constituent Name

Ship for High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for the safe segregation and disposal of amino-amide intermediates.

Regulatory & Compliance Framework
Compliance is non-negotiable. Ensure adherence to the following standards:

RCRA (USA): While not listed as a P- or U-listed waste specifically, it falls under

Characteristic Waste if it exhibits ignitability (D001) via the solvent or corrosivity (D002) if pH

> 12.5.

EPA Disposal Code: Generally classified under D001 (Ignitable) if in organic solvent, or

general organic waste codes depending on state regulations.

Transport (DOT):

Proper Shipping Name: Amines, solid, corrosive, n.o.s. (or similar, depending on specific

hazard profile).

UN Number: Likely UN3259 (Amines, solid, corrosive) or UN1759 (Corrosive solids,

n.o.s.).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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